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Compound of Interest

3-Hydroxy-4-methylphenylboronic
Compound Name: d
aci

cat. No.: B1307599

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hydroxy-4-methylphenylboronic acid is a versatile organic building block of significant
interest in medicinal chemistry and materials science. Its utility stems from the presence of the
boronic acid functional group, which enables a variety of cross-coupling reactions, most notably
the Suzuki-Miyaura and Chan-Lam couplings. This guide provides an in-depth overview of the
reactivity profile of 3-Hydroxy-4-methylphenylboronic acid, focusing on its participation in
these key transformations. Due to a lack of specific quantitative data for this particular
compound in the public domain, the experimental details and yields provided are based on
established protocols for closely related substituted phenylboronic acids and should be
considered illustrative.

Core Reactivity: Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis, facilitating the
formation of carbon-carbon bonds between a boronic acid and an organohalide (or triflate)
using a palladium catalyst and a base. This reaction is widely employed in the synthesis of
biaryl and substituted aromatic compounds, which are common motifs in pharmaceuticals and
functional materials.

General Reaction Scheme
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The general scheme for the Suzuki-Miyaura coupling of 3-Hydroxy-4-methylphenylboronic
acid with an aryl halide is depicted below.

Caption: General scheme of the Suzuki-Miyaura coupling.

Catalytic Cycle

The catalytic cycle of the Suzuki-Miyaura reaction involves three key steps: oxidative addition,
transmetalation, and reductive elimination.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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